Cas no 6721-66-0 (2-methoxy-N,N-dimethyl-2-phenylethanamine)

6721-66-0 structure
Product name:2-methoxy-N,N-dimethyl-2-phenylethanamine
2-methoxy-N,N-dimethyl-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-N,N-dimethyl-2-phenylethanamine
- benzeneethanamine, beta-methoxy-N,N-dimethyl-
- N,N-Dimethyl-β-methoxybenzeneethanamine
- SCHEMBL9493145
- 6721-66-0
- DTXSID10986321
- 2-Methoxy-N,N-dimethyl-2-phenylethan-1-amine
- N,N-Dimethyl-beta-methoxyphenethylamine
- N,N-Dimethyl beta-methoxy beta-phenylethylamine
- PHENETHYLAMINE, N,N-DIMETHYL-beta-METHOXY-
- BRN 2804147
- 1-13-00-00240 (Beilstein Handbook Reference)
-
- Inchi: InChI=1S/C11H17NO/c1-12(2)9-11(13-3)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
- InChI Key: OEZZFHANQAGLDU-UHFFFAOYSA-N
- SMILES: CN(C)CC(C1=CC=CC=C1)OC
Computed Properties
- Exact Mass: 179.13111
- Monoisotopic Mass: 179.131014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5
- XLogP3: 1.6
Experimental Properties
- Density: 0.963
- Boiling Point: 239.5°C at 760 mmHg
- Flash Point: 69.6°C
- Refractive Index: 1.504
- PSA: 12.47
2-methoxy-N,N-dimethyl-2-phenylethanamine Related Literature
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
-
Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Joshua D. McGraw,Nicholas M. Jago,Kari Dalnoki-Veress Soft Matter, 2011,7, 7832-7838
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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